![molecular formula C9H9F3N2O2 B6163122 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid CAS No. 2167831-25-4](/img/no-structure.png)
6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid
Overview
Description
6-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid (6-TFMPA) is a novel fluorinated carboxylic acid derivative of imidazo[1,2-a]pyridine, a heterocyclic compound with a versatile range of applications in the fields of medicinal chemistry and materials science. 6-TFMPA has been used in a variety of biological and medicinal studies and has been found to possess a number of beneficial properties, including anti-inflammatory, anti-cancer, and antioxidant activity.
Scientific Research Applications
6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid has been used in a variety of scientific research applications, including medicinal chemistry, materials science, and drug development. In particular, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid has been found to possess anti-inflammatory, anti-cancer, and antioxidant activity, making it an attractive target for drug development. In addition, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid has been used as a building block for the synthesis of other compounds, such as imidazopyridine derivatives and polymers.
Mechanism of Action
The mechanism of action of 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid is not fully understood, however, it is believed to be related to its ability to interact with a number of cellular targets, including enzymes, receptors, and proteins. Specifically, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid has been found to interact with cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins, which are known to be involved in the regulation of inflammation. In addition, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid has been found to interact with a number of other targets, including nuclear factor erythroid 2-related factor 2 (Nrf2), a transcription factor involved in the regulation of antioxidant activity, and peroxisome proliferator-activated receptor gamma (PPARγ), a receptor involved in the regulation of lipid metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid have been studied in a number of different organisms and cell lines. In general, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid has been found to possess a number of beneficial properties, including anti-inflammatory, anti-cancer, and antioxidant activity. Specifically, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid has been found to reduce inflammation in a variety of models, including mouse models of colitis and human cell lines. In addition, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid has been found to reduce tumor growth in mouse models of melanoma and breast cancer. Finally, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid has been found to increase antioxidant activity in a variety of cell lines.
Advantages and Limitations for Lab Experiments
6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid has a number of advantages for use in laboratory experiments. Specifically, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid is relatively easy to synthesize and is highly stable, making it an ideal compound for use in a variety of experiments. In addition, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid has been found to possess a number of beneficial properties, including anti-inflammatory, anti-cancer, and antioxidant activity, making it an attractive target for drug development. However, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid also has a number of limitations. Specifically, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid has been found to interact with a number of cellular targets, which can make it difficult to study the effects of 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid in isolation.
Future Directions
The potential future directions for 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid are numerous. Specifically, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid has the potential to be used in the development of new drugs and therapies, as well as in the synthesis of new materials. In addition, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid could be used to study the effects of other compounds, such as imidazopyridine derivatives and polymers. Finally, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid could be used to study the mechanisms of action of other compounds, as well as to identify new targets for drug development.
Synthesis Methods
6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid can be synthesized through the reaction of imidazo[1,2-a]pyridine and trifluoroacetic acid. The reaction of the two reagents is believed to proceed through a nucleophilic substitution, in which the trifluoroacetic acid acts as a nucleophile and displaces the imidazo[1,2-a]pyridine, resulting in the formation of 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid. The reaction has been found to be highly efficient, with yields of up to 99%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid involves the condensation of 2-cyanopyridine with trifluoroacetic anhydride, followed by cyclization with guanidine to form the imidazo[1,2-a]pyridine ring. The carboxylic acid group is then introduced through oxidation of the corresponding alcohol intermediate.", "Starting Materials": [ "2-cyanopyridine", "trifluoroacetic anhydride", "guanidine", "sodium chlorite", "acetic acid", "sodium acetate", "water" ], "Reaction": [ "Step 1: 2-cyanopyridine is reacted with trifluoroacetic anhydride in the presence of a base such as triethylamine to form the corresponding trifluoroacetyl derivative.", "Step 2: The trifluoroacetyl derivative is then reacted with guanidine in the presence of a catalyst such as copper(II) sulfate to form the imidazo[1,2-a]pyridine ring.", "Step 3: The resulting intermediate is then oxidized using sodium chlorite in the presence of acetic acid and sodium acetate to form the carboxylic acid group.", "Step 4: The final product, 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid, is obtained through purification and isolation techniques such as column chromatography." ] } | |
CAS RN |
2167831-25-4 |
Product Name |
6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid |
Molecular Formula |
C9H9F3N2O2 |
Molecular Weight |
234.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
